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Compound of Interest

Compound Name: Indo-1 (sodium salt)

Cat. No.: B1164553

Get Quote

Introduction & Mechanism of Action
Indo-1 is a high-affinity, ratiometric calcium indicator developed for the precise quantification of

intracellular free calcium ([Ca²⁺]i).[1][2] Unlike single-wavelength dyes (e.g., Fluo-4), Indo-1

permits ratiometric measurements, making data independent of dye concentration, cell

thickness, or photobleaching.[1][2][3]

This protocol specifically addresses the Indo-1 Sodium Salt (or Pentapotassium salt) form.[1][2]

Unlike the acetoxymethyl (AM) ester form, the salt form is cell-impermeant.[1][2] It is strictly

used for:

Microinjection into cells.[1]

Patch-clamp pipette solutions.[1][2]

Calibration standards (determining

in cell-free systems).
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Upon binding to Ca²⁺, Indo-1 undergoes a shift in its emission spectrum.[1][2][3][4][5] When

excited at UV wavelengths (~338–350 nm), the emission peak shifts from ~485 nm (Ca²⁺-free)

to ~405 nm (Ca²⁺-bound).[1][2] This "blue shift" allows for the calculation of calcium

concentration based on the ratio of fluorescence intensities (

).[1][2][6]
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Figure 1:Mechanism of Action.[1][2] Binding of Calcium induces a spectral shift in emission,

enabling ratiometric quantification.[1][3][4][5]

Physicochemical Properties & Critical Parameters[1]
[2][7]
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Parameter Specification Notes

Molecular Weight
~840 Da (varies by salt

stoichiometry)

Check specific lot for exact

MW.[1][2]

Solubility Water, >10 mM

Do NOT use DMSO for the salt

form unless strictly necessary;

water is preferred to avoid

solvent toxicity in patch-clamp.

[1]

Excitation Max 338–350 nm

Requires UV laser (e.g.,

Argon-ion 351 nm) or UV LED.

[1][2]

Emission Max
405 nm (Bound) / 485 nm

(Free)

Requires 405/30 and 485/30

bandpass filters.[1][2]

(Dissociation) ~230–250 nM

Temperature and pH

dependent (lower affinity at

37°C than 22°C).[1][2]

Appearance Yellow/Orange Solid Highly hygroscopic.[1]

Preparation Protocol
Materials Required[2][3][5][7][8][9][10][11]

Indo-1 Sodium Salt (solid).[1][2]

Solvent: Nuclease-free, deionized water (Milli-Q, 18.2 MΩ[1][2]·cm) or low-ionic strength

buffer (e.g., 10 mM HEPES, pH 7.2).[1][2]

Warning: Avoid buffers with high Calcium or Magnesium during initial dissolution.[1]

Vessels: Amber microcentrifuge tubes (light protection is critical).

Equipment: Vortex mixer, microcentrifuge.
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Step 1: Handling & Weighing
Indo-1 salt is hygroscopic.[1][2] If possible, purchase pre-weighed vials (e.g., 1 mg) to avoid

weighing errors and moisture introduction.[1][2]

If weighing is required: Allow the vial to equilibrate to room temperature before opening to

prevent condensation. Weigh rapidly in a low-humidity environment.[1][2]

Step 2: Dissolution (Creating the Stock)
Target Stock Concentration: 1 mM to 10 mM.

Calculation: For 1 mg of Indo-1 Pentapotassium salt (MW ~840 g/mol ):

[1][2]

To make a 1 mM stock from 1 mg: Add ~1.19 mL of water.

To make a 5 mM stock from 1 mg: Add ~238 µL of water.

Add the calculated volume of deionized water directly to the vial.

Vortex vigorously for 1–2 minutes.

Centrifuge briefly (10,000 x g, 10 sec) to collect liquid.

Visual Check: Ensure no particulates remain.[1] The solution should be clear yellow/orange.

Step 3: Aliquoting & Storage
Do not store the bulk stock at 4°C. Hydrolysis and degradation occur over time.

Divide the stock solution into small aliquots (e.g., 10–50 µL) in amber tubes.

Seal with parafilm to prevent evaporation.

Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protect from light at all times.[1]
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Figure 2:Preparation Workflow.[1][2] Critical path from solid handling to long-term storage.[1][2]

Quality Control: The "Min/Max" Validation
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Before using a stock solution for critical experiments (especially patch-clamp), validate its

dynamic range.[1][2]

Prepare Buffer A (Zero Ca²⁺): 10 mM HEPES, 140 mM KCl, 10 mM EGTA, pH 7.2.[1][2]

Prepare Buffer B (Saturated Ca²⁺): 10 mM HEPES, 140 mM KCl, 10 mM CaCl₂, pH 7.2.

Dilute Indo-1: Add stock to each buffer to a final concentration of ~1–5 µM.

Scan: Perform an emission scan (380–550 nm) with excitation at 350 nm.

Pass Criteria: Buffer A should peak at ~485 nm.[1] Buffer B should peak at ~405 nm.[1]

Fail Criteria: If both peak at 485 nm, the dye is degraded or the Ca²⁺ buffer is defective.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Fluorescence Signal Photobleaching

Minimize light exposure; use

amber tubes.[1][2] Ensure

excitation is <360 nm.

No Spectral Shift Dye Degradation / Hydrolysis

Discard stock.[1] Prepare fresh

from solid. Ensure -20°C

storage.

Precipitation Concentration too high
Do not exceed 10 mM in water.

Sonicate briefly if needed.[1]

High Background (Green) Autofluorescence

Check media/buffer alone.[1]

[2] Phenol red in media

interferes with Indo-1.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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